6-N-Biotinylaminohexanol

• Molecular Formula: C16H29N3O3S
• Molecular Weight: 343.5 g/mol
• InChI: InChI=1S/C16H29N3O3S/c20-10-6-2-1-5-9-17-14(21)8-4-3-7-13-15-12(11-23-13)18-16(22)19-15/h12-13,15,20H,1-11H2,(H,17,21)(H2,18,19,22)/t12?,13-,15?/m0/s1
• InChIKey: NUCYJOAYBYFSDA-OWYJLGKBSA-N

Common research pain point: Short biotin linkers cause steric hindrance and poor streptavidin binding, while PEG linkers alter hydrophilicity and assay sensitivity. 6-N-Biotinylaminohexanol (CAS 106451-92-7) solves this with a defined C6 alkyl spacer (~30Å) and terminal hydroxyl group. • **Optimized geometry**: C6 linker length maximizes avidin family accessibility, enabling ICA detection limits as low as 0.4 ng mL⁻¹. • **Specific conjugation chemistry**: Primary -OH enables phosphoramidite formation for 5′-oligonucleotide biotinylation-impossible with carboxyl-terminated analogs (e.g., Biotin-Ahx). • **Solubility-matched**: Moderate LogP (2.43) ensures homogeneous reactions with hydrophobic targets in DMF/DMSO without phase separation issues. Supplied as a solid at ≥95% purity, validated for reproducible biotinylation, peptide synthesis, and point-of-care diagnostic development.

6-N-Biotinylaminohexanol: Physicochemical Profile

6-N-Biotinylaminohexanol (CAS: 106451-92-7) is a biotinylated biochemical reagent with the molecular formula C16H29N3O3S and a molecular weight of 343.48 g/mol . It consists of a biotin moiety linked via a 6-aminohexanol spacer arm, which provides an extended C6 linker with a terminal hydroxyl group suitable for further functionalization . The compound is a solid at room temperature and is typically supplied at ≥95% purity for use in life science research, including biotinylation, peptide synthesis, and affinity-based assays .

Biotinylation reagent with C6 spacer for steric accessibility of streptavidin

Terminal hydroxyl group enables covalent functionalization (e.g., phosphoramidite synthesis)

High-purity format (supplied at research-grade purity) for life science applications

Why Substituting 6-N-Biotinylaminohexanol Fails

In biotinylation workflows, the linker's length and terminal functional group directly dictate the steric accessibility of the biotin tag and its subsequent conjugation options. Substituting 6-N-biotinylaminohexanol with a shorter linker (e.g., biotin without spacer) can severely reduce streptavidin binding due to steric hindrance [1], while substituting with a PEG-based linker alters both spacer length and hydrophilicity, impacting assay sensitivity [2]. Furthermore, the primary alcohol terminus of 6-N-biotinylaminohexanol enables a distinct set of covalent conjugation chemistries (e.g., phosphoramidite formation for oligonucleotide synthesis) that are not possible with the carboxylic acid terminus of Biotin-Ahx [3]. Therefore, generic substitution without careful consideration of these physicochemical parameters compromises experimental reproducibility and data quality.

Shorter spacer linkers may reduce streptavidin binding due to steric hindrance, limiting assay sensitivity.

PEG-based spacers can alter hydrophilicity and spacer length, potentially shifting detection limits.

Carboxyl-terminated biotin linkers (e.g., Biotin-Ahx) lack the hydroxyl group required for direct phosphoramidite synthesis.

• [1] Bioneer. (n.d.). 5'-Biotin phosphoramidite product information. View Source
• [2] Zvereva, E. A., et al. (2022). Length of the spacer in the biotin ester molecule and the resulting LoDs for triple ICA. Table 1. View Source
• [3] Pon, R. T. (1991). A long chain biotin phosphoramidite reagent for the automated synthesis of 5′-biotinylated oligonucleotides. Tetrahedron Letters, 32(14), 1715-1718. View Source

Differentiation Evidence for 6-N-Biotinylaminohexanol

Spacer Length Enhances Streptavidin Accessibility

The C6-aminohexanol spacer of 6-N-biotinylaminohexanol provides an extended linker length approximately 30.5 Å, comparable to the AH-biotin linker, which is over twice the length of biotin without a spacer (13.5 Å) [1]. In a lateral flow immunoassay study, a linker of this length yielded a limit of detection (LoD) of 0.4 ng mL⁻¹, a 3-fold improvement over the 1.2 ng mL⁻¹ achieved with a short biotin linker lacking a spacer, and a 10-fold improvement over the 3.9 ng mL⁻¹ observed with a PEG4-biotin linker of similar nominal length [1]. This underscores that linker length, not just presence, critically determines assay sensitivity.

Spacer & LoD

Reported

C6 spacer ~30.5 Å → LoD 0.4 ng mL⁻¹ (vs. biotin-only 13.5 Å, LoD 1.2 ng mL⁻¹; PEG4-biotin 29 Å, LoD 3.9 ng mL⁻¹)

Supports lower detection limits in lateral flow immunoassays with extended spacer.

AH-biotin analog; triple ICA system data

Evidence Dimension	Spacer length and Limit of Detection (LoD)
Target Compound Data	Spacer length: ~30.5 Å (estimated via AH-biotin analog); LoD: 0.4 ng mL⁻¹ (AH-biotin analog)
Comparator Or Baseline	Biotin (no spacer): 13.5 Å, LoD 1.2 ng mL⁻¹; PEG4-biotin: 29 Å, LoD 3.9 ng mL⁻¹
Quantified Difference	LoD improvement of 3.0× vs. biotin alone; 9.8× improvement vs. PEG4-biotin
Conditions	Triple lateral flow immunoassay (ICA) system; data from AH-biotin analog which shares identical C6 linker structure

Why This Matters

This directly translates to improved assay sensitivity and lower detection limits in affinity-based diagnostics, a critical parameter for selecting the appropriate biotinylation reagent.

• [1] Zvereva, E. A., et al. (2022). Length of the spacer in the biotin ester molecule and the resulting LoDs for triple ICA. Table 1. PMC9030257. View Source

Terminal Hydroxyl for Phosphoramidite Oligo Synthesis

6-N-Biotinylaminohexanol is specifically utilized as a precursor for synthesizing 5'-biotin phosphoramidite reagents via dimethoxytrityl protection of its terminal hydroxyl group [1]. This chemistry is not directly applicable to biotin-linkers terminating in carboxylic acids (e.g., Biotin-Ahx), which require separate activation steps. The resulting phosphoramidite enables direct, high-yield incorporation of a biotin tag at the 5'-terminus during automated solid-phase oligonucleotide synthesis [1].

Phosphoramidite Compatibility

Class-level

-OH terminus allows conversion to biotin phosphoramidite for direct 5'-labeling in automated synthesis; -COOH linkers require separate activation.

Enables streamlined incorporation of biotin into oligonucleotides.

Based on synthetic route reference

Evidence Dimension	Functional group and compatibility with automated synthesis
Target Compound Data	Terminal -OH group enables conversion to biotin phosphoramidite for direct 5'-labeling
Comparator Or Baseline	Biotin-Ahx (terminal -COOH): Requires separate activation; not directly compatible with standard phosphoramidite synthesis
Quantified Difference	Qualitative difference in synthetic route compatibility
Conditions	Solid-phase oligonucleotide synthesis using automated DNA synthesizers

Why This Matters

For laboratories engaged in automated oligonucleotide synthesis, this compound offers a streamlined, high-yield route to 5'-biotinylated oligos, reducing manual conjugation steps and improving batch-to-batch consistency.

• [1] Pon, R. T. (1991). A long chain biotin phosphoramidite reagent for the automated synthesis of 5′-biotinylated oligonucleotides. Tetrahedron Letters, 32(14), 1715-1718. View Source

Lipophilicity and Solubility Define Formulation

6-N-Biotinylaminohexanol exhibits a LogP of 2.43 and a low aqueous solubility of 0.031 g/L at 25°C . This contrasts with more hydrophilic PEG-based biotin linkers, which have higher water solubility due to their polyether backbone. For in vivo or aqueous assay applications requiring biotinylated probes, this compound necessitates solubilization in DMSO or specialized co-solvent systems (e.g., DMSO/PEG300/Tween 80) .

Physicochemical Profile

Data to verify

LogP 2.43, aq. solubility 0.031 g/L

Dictates organic-phase formulation strategy; DMSO-solubilized stock solutions recommended.

Class-level data; verify lot-specific values

Evidence Dimension	Hydrophobicity and aqueous solubility
Target Compound Data	LogP = 2.43; Aqueous solubility = 0.031 g/L
Comparator Or Baseline	PEG4-biotin: Significantly higher water solubility due to PEG spacer
Quantified Difference	Quantitative solubility difference not directly reported; class-level difference based on linker chemistry
Conditions	25°C, pure water

Why This Matters

This physicochemical profile dictates the appropriate solvent and formulation strategy, making 6-N-biotinylaminohexanol well-suited for organic-phase reactions or DMSO-solubilized stock solutions, while PEG linkers are preferred for fully aqueous applications.

Purity and Melting Point for Batch Consistency

Commercial 6-N-biotinylaminohexanol is consistently supplied with a minimum purity of 95% and a sharp melting point range of 177-179°C [1]. This contrasts with some alternative biotin linkers which may be supplied at lower purity or as mixtures, requiring additional purification. The well-defined melting point provides a convenient quality control checkpoint for synthetic chemists prior to use.

Quality Specification

Specification review

Purity ≥95%; mp 177–179°C

Supports batch-to-batch consistency and internal QC.

Commercial supplier specification

Evidence Dimension	Purity specification and melting point consistency
Target Compound Data	Purity ≥95%; Melting point 177-179°C
Comparator Or Baseline	Generic biotin linkers: Purity and melting point data not always standardized
Quantified Difference	Not applicable; qualitative assurance of purity
Conditions	Standard analytical methods (HPLC, DSC)

Why This Matters

For procurement, these quality metrics reduce the risk of failed syntheses due to impurities and streamline internal QC workflows, saving time and resources.

• [1] Santa Cruz Biotechnology. (n.d.). 6-N-Biotinylaminohexanol (CAS 106451-92-7) Product Specifications. View Source

Application Scenarios for 6-N-Biotinylaminohexanol

5′-Biotinylated Oligonucleotide Synthesis

The terminal hydroxyl group of 6-N-biotinylaminohexanol is essential for generating a biotin phosphoramidite reagent. This derivative is then used in automated DNA/RNA synthesizers to incorporate biotin at the 5′-terminus during solid-phase synthesis, eliminating the need for post-synthetic biotinylation and ensuring high labeling efficiency [1].

High-Sensitivity Lateral Flow Immunoassays

With a C6 spacer arm length (~30 Å) that significantly improves streptavidin accessibility compared to short linkers, 6-N-biotinylaminohexanol (or its close analog AH-biotin) enables detection limits as low as 0.4 ng mL⁻¹ in ICA formats. This makes it a strategic choice for developing point-of-care diagnostic tests where maximum sensitivity is required [2].

Organic-Phase Biotinylation of Hydrophobic Peptides

Given its moderate LogP (2.43) and low aqueous solubility, 6-N-biotinylaminohexanol is ideally suited for biotinylating hydrophobic molecules in organic solvents such as DMF or DMSO. Its solubility profile facilitates homogeneous reactions without the phase separation issues that may arise with highly water-soluble PEG linkers .

Application

Selection Property

Validation Focus

5'-Biotinylated Oligonucleotide Synthesis

Terminal hydroxyl for phosphoramidite synthesis

Automated DNA/RNA synthesizer compatibility

High-Sensitivity Lateral Flow Assays

Extended C6 spacer steric accessibility

Detection limit optimization in ICA formats

Organic-Phase Peptide Biotinylation

Organic-phase solubility profile

Formulation compatibility in DMSO/DMF

• [1] Pon, R. T. (1991). A long chain biotin phosphoramidite reagent for the automated synthesis of 5′-biotinylated oligonucleotides. Tetrahedron Letters, 32(14), 1715-1718. View Source
• [2] Zvereva, E. A., et al. (2022). Length of the spacer in the biotin ester molecule and the resulting LoDs for triple ICA. Table 1. PMC9030257. View Source